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Compound of Interest

Compound Name: Methantheline bromide

Cat. No.: B1676367 Get Quote

Safe Handling and Disposal of Methantheline
Bromide
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Methantheline bromide (CAS No. 53-46-3).

Adherence to these procedures is critical for ensuring personal safety and environmental

protection in the laboratory.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Methantheline bromide is provided

below.
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Property Value Source(s)

Chemical Formula C21H26BrNO3 [1][2]

Molecular Weight 420.34 g/mol [1][2]

Appearance
Solid powder, may be yellow to

orange
[3][4]

Solubility

Soluble in DMSO, slightly

soluble in Chloroform and

Methanol. Not soluble in water.

Aqueous solutions are not

stable.

[4][5]

Storage Temperature
-20°C in a dry, dark

environment
[1][5][6]

Hazard Identification and Personal Protective Equipment
(PPE)
Methantheline bromide is classified as harmful if swallowed or inhaled and is an irritant.[2][3]

It is imperative to use appropriate personal protective equipment to minimize exposure.
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Protection Type
Recommended
PPE

Rationale and
Guidelines

Source(s)

Eye Protection
Safety goggles with

side-shields

To protect against

dust particles and

potential splashes.

Standard eyeglasses

are not sufficient.

[1][3][7]

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile

rubber)

To prevent skin

contact. Gloves must

be inspected before

use and changed

immediately if

contaminated.

[1][3][8]

Body Protection
Lab coat or

impervious clothing

To protect skin from

accidental contact.

For significant spill

risk, a full suit may be

required.

[1][9][10]

Respiratory Protection
NIOSH-approved dust

respirator

Required when

handling the powder

outside of a ventilated

enclosure, if dust

formation is likely, or if

exposure limits are

exceeded.

[1][3][10]

Operational Plans: Handling and Storage
Proper handling and storage procedures are crucial to maintaining the integrity of the

compound and ensuring a safe laboratory environment.

Safe Handling Protocol
Engineering Controls: Handle Methantheline bromide in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation risk.[1][3] Ensure that safety showers
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and eyewash stations are readily accessible.[1]

Procedural Controls: Avoid the formation of dust and aerosols.[1] Do not breathe dust, vapor,

or mist.[1] Avoid contact with eyes, skin, and clothing.[1]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory

area.

Storage Protocol
Conditions: Store in a tightly sealed container in a dry, cool, and well-ventilated area.[1][3]

The recommended storage temperature is -20°C.[1][6]

Incompatibilities: Keep away from direct sunlight and sources of ignition.[1]

Labeling: Ensure containers are clearly labeled with the chemical name and associated

hazards.

Emergency Procedures
Immediate and appropriate action is vital in the event of exposure or a spill.

First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Eye Contact

Immediately flush eyes with

large amounts of water for at

least 15 minutes, holding

eyelids open. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[1][11]

Skin Contact

Remove contaminated clothing

and shoes immediately. Rinse

the affected skin area

thoroughly with plenty of water.

Seek medical attention if

irritation develops or persists.

[1]

Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

oxygen. If the person is not

breathing, begin artificial

respiration (avoiding mouth-to-

mouth). Seek immediate

medical attention.

[1][3]

Ingestion

Do NOT induce vomiting.

Wash out the mouth with

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

[1]

Spill Response Plan
A systematic approach is necessary to safely manage a spill of Methantheline bromide.

Evacuate: Immediately evacuate non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.dcchemicals.com/usr/uploads/gene/2020811/MSDS_14058_DC31746_53-46-3.pdf
http://sds.staples.com/msds/854279.pdf
https://www.dcchemicals.com/usr/uploads/gene/2020811/MSDS_14058_DC31746_53-46-3.pdf
https://www.dcchemicals.com/usr/uploads/gene/2020811/MSDS_14058_DC31746_53-46-3.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-T33314.pdf
https://www.dcchemicals.com/usr/uploads/gene/2020811/MSDS_14058_DC31746_53-46-3.pdf
https://www.benchchem.com/product/b1676367?utm_src=pdf-body
https://www.dcchemicals.com/usr/uploads/gene/2020811/MSDS_14058_DC31746_53-46-3.pdf
https://www.dcchemicals.com/usr/uploads/gene/2020811/MSDS_14058_DC31746_53-46-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equip: Don full PPE as described in the table above, including respiratory protection.[1]

Contain: Prevent further leakage or spillage if it is safe to do so. Prevent the material from

entering drains or waterways.[1]

Clean-up:

Small Spills: Gently cover the spill with an absorbent material (e.g., diatomite, universal

binders) to avoid creating dust.[1] Carefully scoop the material into a suitable, labeled

container for disposal.

Large Spills: Use a shovel to transfer the material into a sealed, labeled container for

disposal.[9][10]

Decontaminate: Clean the spill area thoroughly with a soap and water solution.[10]
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Caption: Workflow for Methantheline Bromide Spill Response.
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Disposal Plan
All waste materials must be handled and disposed of in accordance with institutional policies

and local, state, and federal regulations.[1]

Waste Disposal Protocol
Collection: Collect waste Methantheline bromide and any contaminated materials (e.g.,

absorbent pads, gloves, clothing) in a suitable, tightly sealed, and clearly labeled hazardous

waste container.[3][10]

Storage: Store the waste container in a designated, secure, and well-ventilated hazardous

waste storage area, away from incompatible materials.[10]

Disposal Method: Do not discharge the chemical into sewer systems or the environment.[3]

The recommended method of disposal is through a licensed professional waste disposal

service.[10] This typically involves incineration in a chemical incinerator equipped with an

afterburner and scrubber.[3][10]

Container Decontamination: Empty containers should be triple-rinsed (or equivalent) before

being offered for recycling or reconditioning.[3] The rinsate should be collected and disposed

of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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